Cas no 1420870-06-9 (1-(2-Chloropyrimidin-4-yl)-1,4-diazepane hydrochloride)

• Product Name: 1-(2-Chloropyrimidin-4-yl)-1,4-diazepane hydrochloride
• CAS No: 1420870-06-9
• MF: C₉H₁₄Cl₂N₄
• MW: 249.1402592659
• CID: 2166551
• Update Time: 2023-08-05

1-(2-Chloropyrimidin-4-yl)-1,4-diazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloropyrimidin-4-yl)-1,4-diazepane hydrochloride

• Inchi： 1S/C9H13ClN4.ClH/c10-9-12-4-2-8(13-9)14-6-1-3-11-5-7-14;/h2,4,11H,1,3,5-7H2;1H
• InChI Key： PMODMOTZCHJMJL-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)N1CCNCCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 178
• Topological Polar Surface Area: 41